Cas no 1048664-05-6 (1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride)

• Product Name: 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride
• CAS No: 1048664-05-6
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.72
• MDL: MFCD05134234
• CID: 4668203
• Update Time: 2025-05-21

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYL-4-NITRO-PHENYL)-PIPERAZINE, HYDROCHLORIDE
• 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride

• MDL： MFCD05134234

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride (CAS No: 1048664-05-6)

The compound 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride (CAS No: 1048664-05-6) is a significant entity in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 1-position by a 2-methyl-4-nitrophenyl group. This substitution pattern imparts distinct electronic and steric characteristics to the molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery and development. Piperazine, as a core structure, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in medicinal chemistry. The 2-methyl-4-nitrophenyl group attached to the piperazine ring introduces additional functionality, such as electron-withdrawing effects from the nitro group and steric bulk from the methyl group. These features can influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug candidates.

One of the most notable applications of 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride lies in its potential as a precursor or intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing bioactive compounds with anti-inflammatory, antifungal, or anticancer properties. The nitro group, being an electron-withdrawing substituent, can facilitate various chemical transformations, such as reductions or nucleophilic substitutions, which are essential steps in organic synthesis.

In terms of chemical synthesis, the preparation of 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride typically involves a multi-step process. A common approach includes the alkylation or arylation of piperazine with an appropriate aryl halide or nitration product followed by protonation to yield the hydrochloride salt. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

From a structural standpoint, the molecule's aromaticity and conjugation play pivotal roles in determining its electronic properties. The presence of both methyl and nitro groups on the phenyl ring creates a balance between electron-donating and electron-withdrawing effects, which can influence reactivity and selectivity in chemical reactions. This balance is particularly advantageous in designing molecules with tailored electronic characteristics for specific applications.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride. These studies reveal that the compound exhibits significant π-electron delocalization across the aromatic system, enhancing its stability and reactivity towards electrophilic substitution reactions. Such findings are valuable for predicting reaction outcomes and optimizing synthetic pathways.

In conclusion, 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride (CAS No: 1048664-05-6) stands as a versatile compound with promising potential in organic synthesis and drug discovery. Its unique structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.